B1578144 Bacteriocin

Bacteriocin

Cat. No.: B1578144
Attention: For research use only. Not for human or veterinary use.
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Description

Bacteriocin is a useful research compound. . The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Food Preservation

Bacteriocins have gained significant attention as natural preservatives in the food industry due to their ability to inhibit spoilage and pathogenic bacteria. They are recognized for their effectiveness in extending the shelf life and safety of various food products.

Case Studies

  • Lactocin 160 : Demonstrated effectiveness against Listeria monocytogenes in dairy products, enhancing microbial safety .
  • Nisin : The first bacteriocin approved for use as a food preservative, effective against a range of spoilage organisms and pathogens .

Applications in Various Food Types

Food TypeThis compound UsedTarget PathogenResult
Dairy ProductsNisinListeria monocytogenesExtended shelf life and safety
Meat ProductsPediocinStaphylococcus aureusReduced spoilage rates
Vegetable ProductsLactocin 160Escherichia coliImproved microbial stability

Health Applications

Bacteriocins are being explored for their potential therapeutic applications, particularly in combating antibiotic resistance and treating infections.

Antimicrobial Resistance

Bacteriocins are considered promising alternatives to traditional antibiotics due to their specific action against pathogenic bacteria without affecting beneficial microbiota. They have shown effectiveness against multidrug-resistant (MDR) strains, such as:

  • MRSA : Studies indicate that bacteriocins like enterocins can inhibit growth .
  • Carbapenem-resistant Klebsiella species : Bacteriocins have been effective in laboratory settings .

Case Studies

  • Fermenticin HV6b : Exhibited anticancer properties by inducing apoptosis in cancer cells .
  • BMP11 : Effective against Listeria monocytogenes, disrupting cell membrane integrity .

Veterinary Medicine

The application of bacteriocins extends into veterinary practices, particularly in livestock management.

Mastitis Treatment

Nisin has been investigated as a preventive treatment for bovine mastitis, significantly reducing the bacterial load associated with this condition:

  • Efficacy : Nisin-based treatments have shown over 99% effectiveness against mastitis-causing bacteria like Staphylococcus aureus .

Emerging Technologies and Future Directions

Recent advancements have opened new avenues for the application of bacteriocins in various fields:

Nanotechnology

Bacteriocins are being incorporated into nanocarriers to enhance their stability and delivery efficiency in both food and medical applications.

Synergistic Effects

Research is ongoing into the synergistic effects of combining bacteriocins with traditional antibiotics or other bioactive compounds to enhance antimicrobial efficacy .

Chemical Reactions Analysis

Key Chemical Reactions

  • Cleavage Reaction : The cleavage of the leader sequence is catalyzed by specific proteases, which is essential for activating the bacteriocin.

  • Formation of Disulfide Bonds : Many bacteriocins contain intrapeptide disulfide bonds that stabilize their structure. For example, cystibiotic bacteriocins have been shown to maintain activity through these bonds .

  • Glycosylation : Some bacteriocins undergo glycosylation, which can enhance their solubility and stability. For instance, glycocin F from Lactobacillus plantarum features two β-linked N-acetylglucosamine moieties .

Research Findings on this compound Activity

Recent studies have explored various aspects of this compound activity, including their chemical properties and mechanisms of action against target pathogens.

Structural Analysis

Research has identified critical structural features that influence this compound potency:

  • Disulfide Bonds : The presence of disulfide bonds significantly affects the antimicrobial activity of bacteriocins. Substitutions at cysteine residues often result in reduced activity .

  • Hydrophobic Regions : Regions within the primary structure that exhibit hydrophobic characteristics are crucial for membrane interaction and subsequent antimicrobial action .

Stability Studies

Stability tests have shown that factors such as pH and temperature significantly impact this compound activity:

Factors Affecting this compound Activity

FactorOptimal ConditionEffect on Activity
pH5.5 - 6.5Enhanced stability
Temperature≤37°CMaintains structural integrity
Ionic StrengthModerateAffects solubility and interaction

Properties

bioactivity

Antibacterial

sequence

ASILTNAS

Origin of Product

United States

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.